2-[(4-Bromophenyl)amino]ethan-1-ol
Overview
Description
2-[(4-Bromophenyl)amino]ethan-1-ol , also known by its IUPAC name 2-(4-bromoanilino)ethanol , is a chemical compound with the molecular formula C8H10BrNO . It has a molecular weight of approximately 216.08 g/mol . This compound features a bromine-substituted phenyl ring attached to an aminoethyl group.
Scientific Research Applications
- TREM2 Targeting : Researchers have identified Triggering Receptor Expressed on Myeloid Cells 2 (TREM2) as a potential therapeutic target for Alzheimer’s disease. The Ig-like domain of TREM2 plays a crucial role, and 2-[(4-Bromophenyl)amino]ethan-1-ol could be useful in structure-based screening for small molecule therapeutics .
- Nitrile Benzoxazole Synthesis : this compound serves as a key intermediate in the synthesis of benzoxazole-based fungicides . These compounds are used to control diseases in banana trees (such as leaf spot) and peach trees (such as brown rot) .
- Oxazolidine Formation : Electrochemical oxidation of this compound in alkaline methanol yields 2-(2-phenyloxazolidin-3-yl)ethan-1-ol and 3-benzyloxazolidine. These products have potential applications in organic synthesis .
- Specialty Product : Scientists studying proteomics can use this compound (CAS 41147-82-4) as a specialty product. Its unique properties make it valuable for specific research applications .
Medicinal Chemistry and Drug Development
Pesticide Intermediates
Electrochemistry and Organic Synthesis
Proteomics Research
properties
IUPAC Name |
2-(4-bromoanilino)ethanol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrNO/c9-7-1-3-8(4-2-7)10-5-6-11/h1-4,10-11H,5-6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYWMAZOWKOVMKS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NCCO)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
55110-99-1 | |
Record name | 2-[(4-bromophenyl)amino]ethan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.